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Compound of Interest

Compound Name: Biotin-C5-amino-C5-amino

Cat. No.: B016543 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Biotin-C5-amino-C5-amine, a bifunctional

linker molecule utilized in the synthesis of Proteolysis Targeting Chimeras (PROTACs). This

document outlines its chemical properties, provides a detailed, generalized experimental

protocol for its application in PROTAC synthesis, and illustrates the fundamental mechanism of

action of the resulting biotinylated PROTACs.

Core Properties of Biotin-C5-amino-C5-amine
Biotin-C5-amino-C5-amine is a specialized chemical tool featuring a biotin moiety for affinity-

based applications and a terminal primary amine group for conjugation, connected by a flexible

alkyl chain linker. Its primary application is in the development of PROTACs, where it serves as

a connective element between a ligand for a target protein of interest and a ligand for an E3

ubiquitin ligase.

Quantitative Data Summary
The key quantitative properties of Biotin-C5-amino-C5-amine are summarized in the table

below for easy reference.
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Property Value Reference

Molecular Weight 470.63 g/mol [1][2]

Molecular Formula C₂₂H₃₈N₄O₅S [2]

CAS Number 89889-51-0 [2]

Purity ≥98% [2]

Storage Conditions 4°C [2]

Role in PROTAC Development
PROTACs are heterobifunctional molecules that co-opt the cell's natural protein disposal

system to selectively degrade target proteins. A PROTAC molecule is composed of three parts:

a ligand that binds the target protein, a ligand that recruits an E3 ubiquitin ligase, and a linker

that connects them. Biotin-C5-amino-C5-amine serves as an alkyl chain-based PROTAC linker.

[1] The terminal amine group allows for its conjugation to a ligand, while the biotin serves as a

versatile handle for purification and various biochemical assays.

The general mechanism of action for a PROTAC is depicted in the signaling pathway diagram

below.
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Caption: PROTAC Mechanism of Action.
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Experimental Protocols
The following sections provide generalized experimental protocols for the synthesis of a

biotinylated PROTAC using Biotin-C5-amino-C5-amine and a subsequent target engagement

pull-down assay.

PROTAC Synthesis via Amide Coupling
This protocol describes the conjugation of Biotin-C5-amino-C5-amine to a ligand containing a

carboxylic acid functional group.

Materials:

Ligand for Protein of Interest (with a carboxylic acid group)

Biotin-C5-amino-C5-amine

Amide coupling reagents (e.g., HATU, HOBt)

Tertiary amine base (e.g., DIPEA)

Anhydrous DMF

Reaction vessel and stirring apparatus

Purification system (e.g., preparative HPLC)

Analytical instruments (e.g., LC-MS, NMR)

Procedure:

Activation of Carboxylic Acid: In a nitrogen-purged reaction vessel, dissolve the POI ligand

(1.0 equivalent) in anhydrous DMF. Add HATU (1.2 equivalents) and HOBt (1.2 equivalents).

Stir the mixture at room temperature for 15-30 minutes to activate the carboxylic acid.

Amide Coupling Reaction: In a separate vial, dissolve Biotin-C5-amino-C5-amine (1.1

equivalents) in a minimal amount of anhydrous DMF. Add this solution to the activated POI

ligand mixture. Add DIPEA (3.0 equivalents) to the reaction.
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Reaction Monitoring: Allow the reaction to proceed at room temperature with continuous

stirring for 12-24 hours. Monitor the progress of the reaction by LC-MS to observe the

consumption of starting materials and the formation of the desired product mass.

Work-up and Purification: Once the reaction is complete, quench by adding water. Extract

the product with an appropriate organic solvent (e.g., ethyl acetate). The organic layer should

be washed sequentially with saturated aqueous sodium bicarbonate, water, and brine. Dry

the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure. Purify the crude product using preparative HPLC to obtain the final biotinylated

PROTAC.

Characterization: Confirm the identity and purity of the final product using LC-MS and NMR

spectroscopy.

The workflow for this synthesis is illustrated below.
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Caption: General workflow for PROTAC synthesis.

Biotin-Based Target Engagement Assay
This protocol utilizes the biotin tag on the synthesized PROTAC to confirm its engagement with

the target protein in a cellular context via a pull-down assay.

Materials:

Cultured cells expressing the target protein
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Synthesized biotinylated PROTAC

Cell lysis buffer (e.g., RIPA buffer with protease inhibitors)

Streptavidin-coated magnetic beads

Wash buffer (e.g., PBS with 0.1% Tween-20)

Elution buffer (e.g., SDS-PAGE sample buffer)

SDS-PAGE and Western Blotting reagents

Primary antibody specific for the target protein

Procedure:

Cell Treatment: Treat cultured cells with the biotinylated PROTAC at various concentrations

for a specified duration to allow for cellular uptake and target binding. Include a vehicle-

treated (e.g., DMSO) control group.

Cell Lysis: Harvest and lyse the cells using an appropriate lysis buffer to release cellular

proteins.

Streptavidin Pull-Down: Incubate the cell lysates with pre-equilibrated streptavidin-coated

beads. This allows the biotinylated PROTAC, along with any bound target protein, to be

captured by the beads.

Washing: Pellet the beads and wash them several times with wash buffer to remove non-

specifically bound proteins.

Elution: Elute the bound proteins from the beads by resuspending them in elution buffer and

heating.

Analysis by Western Blot: Separate the eluted proteins by SDS-PAGE, transfer them to a

membrane, and perform a Western Blot using a primary antibody against the target protein

to confirm its presence and assess the degree of engagement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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